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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206

An in-depth examination of 1-Nonanethiol, including its commercial suppliers, physicochemical
properties, and critical applications in surface functionalization for biological research and
nanomedicine.

Introduction

1-Nonanethiol (CH3(CH2)sSH) is a long-chain alkanethiol widely utilized in scientific research
and drug development for its ability to form well-ordered self-assembled monolayers (SAMs) on
noble metal surfaces, particularly gold. This property allows for the precise control of surface
chemistry, making it an invaluable tool for creating tailored interfaces for a variety of biological
applications. These applications range from fundamental studies of cell-surface interactions to
the development of advanced drug delivery systems and biosensors. This technical guide
provides a comprehensive overview of 1-Nonanethiol, including its commercial availability, key
properties, and detailed protocols for its use in forming SAMs and functionalizing nanoparticles.

Commercial Suppliers and Physicochemical
Properties

A variety of chemical suppliers offer 1-Nonanethiol with different purity grades to suit various
research needs. The choice of supplier and purity will depend on the specific application, with
higher purity grades being essential for creating well-defined and reproducible surface
modifications.
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Commercial Availability

The following table summarizes the offerings for 1-Nonanethiol from several prominent
commercial suppliers. Prices are subject to change and may vary based on institutional
agreements and quantity.

. . Available .
Supplier Purity . Price (USD)
Quantities

Sigma-Aldrich (Merck)  95% 5g ~$74.50

99% 250mg ~$315.00

Thermo Scientific 989 £ o5 43.60(5¢), 43.60(5)

0 y . ) . ’

(Alfa Aesar) 9229 8 J
142.00 (259)

TCI America >98.0% 25mL, 250mL Contact for pricing

Ambeed 98% 1g, 25¢g 15.00(1g), 15.00(1qg),
210.00 (259)

American Custom

Chemicals 95% 250mg ~$796.17

Corporation

TRC Not specified 500mg, 2.5¢ 45.00(500mg),45.00(500mg) ,

70.00 (2.5g)

Physicochemical Properties

1-Nonanethiol is a colorless to pale yellow liquid with a characteristic strong odor.[1][2] Its key
physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula CoH20S

Molecular Weight 160.32 g/mol [3]

CAS Number 1455-21-6[3]

Density 0.842 g/mL at 25 °CJ3]
Boiling Point 220 °CJ3]

Melting Point -20.1 °C[1]

Flash Point 79 °C (174.2 °F)[3]
Refractive Index (n20/D) 1.455[3]

Solubilit Insoluble in water; soluble in chloroform and
olubili
Y methanol (slightly)[1]

Applications in Research and Drug Development

The primary application of 1-Nonanethiol stems from its ability to form robust and well-
organized self-assembled monolayers on gold and other noble metal surfaces.[4] This bottom-
up approach to surface functionalization provides a powerful platform for a variety of
applications in biological research and drug development.

Self-Assembled Monolayers (SAMs) for Cell Signaling
Studies

While 1-Nonanethiol is not a direct participant in cellular signaling pathways, SAMs created
from it and other alkanethiols are instrumental in studying these pathways. By creating surfaces
with controlled chemical and physical properties, researchers can investigate how the cellular
microenvironment influences cell behavior and signaling.

For instance, by patterning a gold surface with regions of hydrophobic 1-Nonanethiol SAMs
and regions of hydrophilic or cell-adhesive SAMs (e.g., those terminated with oligo(ethylene
glycol) or peptides), one can control where cells attach and spread.[5][6][7] This spatial control
allows for the study of how cell shape and adhesion affect signaling pathways related to
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proliferation, differentiation, and apoptosis. This technique is particularly useful for studying
mechanotransduction, the process by which cells convert mechanical stimuli into biochemical

signals.

The workflow for using patterned SAMs to study cell signaling typically involves surface
patterning, protein adsorption to specific regions, and subsequent cell seeding and analysis.
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Workflow for studying cell signaling using patterned SAMs.
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Functionalization of Nanoparticles for Drug Delivery

1-Nonanethiol and other alkanethiols are used to functionalize the surface of nanopatrticles,
such as gold nanoparticles (AuNPs), to enhance their stability, biocompatibility, and drug-
loading capacity. The hydrophobic alkyl chains of 1-Nonanethiol can embed within lipid-based
drug delivery vehicles like liposomes, while the thiol group can anchor the structure to a gold

nanoparticle core.

This surface modification can improve the pharmacokinetic profile of the drug delivery system,
leading to longer circulation times and better targeting to diseased tissues. While 1-
Nonanethiol itself is not typically the active targeting ligand, it can be co-assembled with other
functionalized thiols that present targeting moieties or drug molecules.

The general process for creating functionalized nanoparticles for drug delivery involves the
synthesis of the nanoparticle core, followed by surface modification with 1-Nonanethiol and
other functional ligands, and finally loading of the therapeutic agent.
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Workflow for nanoparticle functionalization for drug delivery.
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Experimental Protocols
Preparation of 1-Nonanethiol Self-Assembled
Monolayers on Gold

This protocol describes the standard procedure for forming a 1-Nonanethiol SAM on a gold-
coated substrate.

Materials:

o Gold-coated substrate (e.g., glass slide or silicon wafer with a thin layer of evaporated gold)
e 1-Nonanethiol

e Anhydrous ethanol

e Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) - EXTREME CAUTION
IS ADVISED

o Clean glass container with a cap
e Tweezers

» Nitrogen gas source

Procedure:

e Substrate Cleaning:

o Immerse the gold-coated substrate in piranha solution for 5-10 minutes to remove any
organic contaminants. Warning: Piranha solution is extremely corrosive and reacts
violently with organic materials. Handle with extreme care in a fume hood with appropriate
personal protective equipment (PPE).

o Rinse the substrate thoroughly with deionized water and then with ethanol.

o Dry the substrate under a stream of nitrogen gas.
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¢ SAM Formation:

o

Prepare a 1 mM solution of 1-Nonanethiol in anhydrous ethanol in a clean glass
container.

Immerse the cleaned and dried gold substrate into the 1-Nonanethiol solution.

o

[¢]

Purge the container with nitrogen gas to minimize oxidation, then seal the container.

[¢]

Allow the self-assembly to proceed for 12-24 hours at room temperature.

e Rinsing and Drying:

o

Remove the substrate from the thiol solution with clean tweezers.

[¢]

Rinse the substrate thoroughly with copious amounts of ethanol to remove any non-
chemisorbed thiol molecules.

[¢]

Dry the substrate under a stream of nitrogen gas.

[¢]

The functionalized substrate is now ready for use or characterization.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Clean Gold Substrate
(Piranha solution, water, ethanol)

S Prepare 1 mM 1-Nonanethiol
Dry with Nitrogen i1 Ethanol

N

Immerse Substrate in Solution

:

Incubate for 12-24 hours

:

Rinse with Ethanol

:

Dry with Nitrogen

SAM-coated Substrate Ready

Click to download full resolution via product page

Experimental workflow for SAM formation.
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Functionalization of Gold Nanoparticles with 1-
Nonanethiol

This protocol provides a general method for the functionalization of pre-synthesized gold
nanoparticles with 1-Nonanethiol via ligand exchange.

Materials:

Aqueous solution of citrate-stabilized gold nanoparticles (AuNPs)

1-Nonanethiol

Ethanol

Centrifuge and centrifuge tubes
Procedure:
 Thiol Solution Preparation:

o Prepare a solution of 1-Nonanethiol in ethanol. The concentration will depend on the
concentration and size of the AuNPs and should be optimized for the specific system. A
molar excess of thiol is typically used.

e Ligand Exchange:

o Add the ethanolic solution of 1-Nonanethiol to the aqueous solution of citrate-stabilized
AuNPs with vigorous stirring.

o Continue to stir the mixture for several hours (e.g., 4-12 hours) at room temperature to
allow for the exchange of the citrate ligands with the 1-Nonanethiol.

 Purification:
o Transfer the solution to centrifuge tubes.

o Centrifuge the solution at a speed and for a duration sufficient to pellet the functionalized
AuNPs. This will depend on the size of the nanoparticles.
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o Carefully remove the supernatant, which contains excess thiol and displaced citrate
ligands.

o Resuspend the nanoparticle pellet in a suitable solvent (e.g., ethanol or chloroform,
depending on the desired final dispersion).

o Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal
of unbound thiol.

e Characterization:

o Characterize the 1-Nonanethiol-functionalized AUNPs using techniques such as UV-Vis
spectroscopy (to observe the shift in the surface plasmon resonance peak), dynamic light
scattering (DLS) (to measure the hydrodynamic diameter), and transmission electron
microscopy (TEM) (to assess the size and morphology of the nanopatrticle core).

Conclusion

1-Nonanethiol is a versatile and powerful tool for researchers and drug development
professionals. Its ability to form well-defined self-assembled monolayers on gold surfaces
provides a straightforward method for controlling surface properties at the nanoscale. This
capability has significant implications for studying cell signaling, developing novel drug delivery
systems, and constructing advanced biosensors. By understanding the properties of 1-
Nonanethiol and mastering the techniques for its application, researchers can unlock new
possibilities in the fields of biointerfacial science and nanomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.sigmaaldrich.com/GB/en/product/aldrich/674273
https://www.lookchem.com/ProductWholeProperty_LCPL405100.htm
https://pubmed.ncbi.nlm.nih.gov/8855256/
https://pubmed.ncbi.nlm.nih.gov/8855256/
https://sites.bu.edu/chenlab/files/2014/01/03_Mrksich96.pdf
https://bpb-us-e1.wpmucdn.com/sites.northwestern.edu/dist/1/4357/files/2020/05/Mrksich-Controlling-cell-attachment-on-co-1996.pdf
https://www.benchchem.com/product/b074206#commercial-suppliers-of-1-nonanethiol
https://www.benchchem.com/product/b074206#commercial-suppliers-of-1-nonanethiol
https://www.benchchem.com/product/b074206#commercial-suppliers-of-1-nonanethiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

